Cas no 20847-13-6 (Dianthoside)

Dianthoside structure
Dianthoside structure
Product Name:Dianthoside
CAS No:20847-13-6
MF:C12H16O8
MW:288.250644683838
CID:284456
PubChem ID:5316639
Update Time:2024-03-01

Dianthoside Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyran-4-one, 3-(b-D-glucopyranosyloxy)-2-methyl-
    • 2-Methylerigeroside
    • Dianthoside(7CI)
    • Glucopyranoside, 2-methyl-4-oxo-4H-pyran-3-yl, b-D- (8CI)
    • Maltol 3-O-b-D-glucopyranoside
    • Maltol 3-O-glucoside
    • Maltol b-D-glucopyranoside
    • Maltol glucoside
    • Maltol O-glucoside
    • Dianthoside
    • maltol beta-D-glucopyranoside
    • 20847-13-6
    • NCGC00385684-01_C12H16O8_4H-Pyran-4-one, 3-(beta-D-glucopyranosyloxy)-2-methyl-
    • 4H-Pyran-4-one, 3-(beta-D-glucopyranosyloxy)-2-methyl-
    • SCHEMBL9986099
    • 2-methyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypyran-4-one
    • DTXSID201318305
    • NCGC00385684-01
    • AKOS040735373
    • CHEBI:181092
    • CHEMBL485278
    • (-)-Dianthoside
    • Inchi: 1S/C12H16O8/c1-5-11(6(14)2-3-18-5)20-12-10(17)9(16)8(15)7(4-13)19-12/h2-3,7-10,12-13,15-17H,4H2,1H3/t7-,8-,9+,10-,12+/m1/s1
    • InChI Key: YGSIRXHFAUFUEJ-GPTQDWHKSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(C=COC=1C)=O

Computed Properties

  • Exact Mass: 288.08451746g/mol
  • Monoisotopic Mass: 288.08451746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126
  • XLogP3: -1.4
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